Cas no 496-78-6 (2,4,5-trimethylphenol)

2,4,5-trimethylphenol structure

Product Name:2,4,5-trimethylphenol

CAS No:496-78-6

Molecular Formula:C₉H₁₂O

Molecular Weight:136.19

MDL:MFCD00020050

CID:82373

PubChem ID:10335

2,4,5-trimethylphenol Properties

Names and Identifiers

- 2,4,5-trimethylphenol
- 2,4,5-Trimethylpheno
- 3PCA9E425C
- Phenol, 2,4,5-trimethyl-
- DTXSID2060094
- MFCD00020050
- 2,4,5-Trimethylphenol 100 microg/mL in Acetonitrile
- Pseudocumenol
- Q27257859
- EINECS 207-832-5
- 496-78-6
- AS-76094
- UNII-3PCA9E425C
- NSC-38776
- 5-Hydroxypseudocumene
- 2,4,5-TRIMETHYLPHENOL
- AKOS000275084
- NSC 38776
- NS00031939
- F87364
- NSC38776
- SCHEMBL395019
- BRN 2040904
- 4-06-00-03247 (Beilstein Handbook Reference)
- 1-Hydroxy-2,4,5-trimethylbenzene
- CS-0358957
- FT-0691409
- +Expand
- MDL： MFCD00020050
- InChIKey： VXSCPERJHPWROZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H12O/c1-6-4-8(3)9(10)5-7(6)2/h4-5,10H,1-3H3
- SMILES： CC1=CC(=C(C=C1C)O)C

Computed Properties

Exact Mass: 136.08900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 136.088815
Heavy Atom Count: 10
Complexity: 111
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 2.31740
PSA: 20.23000
Refractive Index: 1.5118 (estimate)
Boiling Point: 232°C
Melting Point: °C
Flash Point: 232°C
Color/Form: Not determined
Solubility: Soluble in ethanol and diethyl ether.
Density: 0.9809 (estimate)

2,4,5-trimethylphenol Security Information

RTECS：SN2815000
Safety Instruction： S26-S39
Packing Group：III
Packing Group：III
Risk Phrases：R37/38; R41
Hazardous Material transportation number：UN2430
PackingGroup：III
Risk Phrases： 37/38-41
TSCA：Yes
HazardClass：8

2,4,5-trimethylphenol Customs Data

HS CODE：2907199090
Customs Data：

China Customs Code:
2907199090

Overview:

2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4,5-trimethylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003G2W-50mg	2,4,5-Trimethylphenol	496-78-6	99%	50mg	$49.00	2024-05-01
A2B Chem LLC	AB60008-1g	2,4,5-Trimethylphenol	496-78-6	97%	1g	$313.00	2024-04-19
Aaron	AR003GB8-100mg	2,4,5-Trimethylphenol	496-78-6	95%	100mg	$58.00
abcr	AB176567-250 mg	2,4,5-Trimethylphenol, 99%; .	496-78-6	99%	250mg	€111.20	2023-05-07
Alichem	A019145827-5g	2,4,5-Trimethylphenol	496-78-6	95%	5g	$588.00	2023-09-01
Crysdot LLC	CD12068181-250mg	2,4,5-Trimethylphenol	496-78-6	95+%	250mg	$200
eNovation Chemicals LLC	D769197-250mg	2,4,5-Trimethylphenol	496-78-6	99%	250mg	$270	2022-05-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50427-1g	2,4,5-Trimethylphenol, 99%	496-78-6	99%	1g	￥4988.00	2023-02-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTX819-100mg	2,4,5-trimethylphenol	496-78-6	95%	100mg	￥396.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303807-50mg	2,4,5-trimethylphenol	496-78-6	97%	50mg	¥253.90	2023-08-31

2,4,5-trimethylphenol Synthesis

Synthetic Circuit 1

9005-53-2

496-78-6

41438-18-0

24741-99-9

24677-78-9

2896-60-8

2785-89-9

1515-95-3

876-02-8

697-82-5

620-17-7

618-45-1

579-60-2

576-26-1

527-60-6

527-55-9

526-75-0

496-16-2

488-17-5

452-86-8

271-89-6

134-96-3

121-33-5

120-80-9

108-95-2

108-88-3

108-39-4

105-67-9

100-66-3

100-52-7

100-41-4

99-76-3

95-48-7

93-51-6

90-02-8

90-00-6

88-69-7

71-43-2

Reaction Conditions

1.1 Catalysts: Choline chloride , Imidazole ; 150 °C

Reference

Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism

Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

2,4,5-trimethylphenol Raw materials

Lignin

2,4,5-trimethylphenol Preparation Products

2,4,5-trimethylphenol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:496-78-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:496-78-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,4,5-trimethylphenol Related Literature

1. Electrophilic aromatic substitution. Part 20. The solvolyses in aqueous sulphuric acid of 4-methyl-4-nitrocyclohexa-2,5-dienyl acetate and some of its homologues, and their relevance to the nitration of methylbenzenes

Hugh W. Gibbs,Roy B. Moodie,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1978 1145
2. 357. The oxidation of aromatic hydrocarbons and phenols by trifluoroperoxyacetic acid

R. D. Chambers,P. Goggin,W. K. R. Musgrave J. Chem. Soc. 1959 1804
3. Hydrogen bonding. Part 40. Factors that influence the distribution of solutes between water and sodium dodecylsulfate micelles

Michael H. Abraham,Harpreet S. Chadha,Julian P. Dixon,Clara Rafols,Claude Treiner J. Chem. Soc. Perkin Trans. 2 1995 887
4. Kinetics of the dienone–phenol rearrangement and basicity studies of some cyclohexa-2,5-dienones

Michael J. Hughes,Anthony J. Waring J. Chem. Soc. Perkin Trans. 2 1974 1043
5. Experiments on the synthesis of tetracycline. Part IX. The synthesis and rearrangement of 6-acyloxycyclohexa-2,4-dienones

D. H. R. Barton,P. D. Magnus,M. J. Pearson J. Chem. Soc. C 1971 2231
6. Stereoselective photochemical ring-opening of cyclohexa-2,4-dienones

A. J. Waring,M. R. Morris,M. M. Islam J. Chem. Soc. C 1971 3274
7. Catalytic oxidation of aromatic hydrocarbons by a molecular iron–NHC complex

Anja C. Lindhorst,Jan Schütz,Thomas Netscher,Werner Bonrath,Fritz E. Kühn Catal. Sci. Technol. 2017 7 1902
8. The use of nuclear magnetic double resonance to detect and characterise phenolic OH groups

J. Feeney,A. Heinrich Chem. Commun. (London) 1966 295
9. Solvent effect on HZSM-5 catalyzed solvolytic depolymerization of industrial waste lignin to phenols: superiority of the water–methanol system over methanol

Sunit K. Singh,Jayant D. Ekhe RSC Adv. 2014 4 53220
10. Novel dienone-phenol type rearrangement of 4,4-disubstituted cyclohexadienone system using thiosilane

Yasufumi Wada,Kouji Otani,Noriko Endo,Yasuyuki Kita,Hiromichi Fujioka Chem. Commun. 2010 46 797

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

496-78-6 (2,4,5-trimethylphenol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:496-78-6)2,4,5-trimethylphenol

Purity:99%/99%

Quantity:1.0g/5.0g

Price($):244.0/977.0